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Compound of Interest

Compound Name: 2-Nitrobenzene-1,3,5-triol

Cat. No.: B031105

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 2-
Nitrobenzene-1,3,5-triol. Adherence to these procedures is vital for ensuring laboratory safety
and environmental compliance. Given the absence of a specific Safety Data Sheet (SDS) for 2-
Nitrobenzene-1,3,5-triol, this guidance is based on the known hazards of structurally related
nitroaromatic compounds, such as nitrobenzene, and general best practices for hazardous
chemical waste management.

l. Immediate Safety Considerations

2-Nitrobenzene-1,3,5-triol, as a nitroaromatic compound, should be handled as a hazardous
substance. Nitroaromatic compounds are often toxic, potentially carcinogenic, and can be
harmful to the environment.[1] All handling and disposal procedures must be conducted in a
well-ventilated area, preferably within a chemical fume hood, while wearing appropriate
Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat.[2]

Il. Waste Identification and Segregation

Proper identification and segregation of waste streams are the first steps in safe disposal.

o Waste Characterization: Any material contaminated with 2-Nitrobenzene-1,3,5-triol must be
treated as hazardous waste. This includes:
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o

Unused or expired pure compound.

o

Solutions containing the compound.

[¢]

Contaminated lab supplies (e.g., pipette tips, weighing boats, paper towels).

[e]

Grossly contaminated Personal Protective Equipment (PPE).[3]

e Segregation: Do not mix 2-Nitrobenzene-1,3,5-triol waste with other chemical waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.[4] Incompatible wastes can lead to dangerous chemical reactions.

lll. Step-by-Step Disposal Protocol
Follow these steps for the safe collection and disposal of 2-Nitrobenzene-1,3,5-triol waste:
o Container Selection:

o Use a designated, leak-proof, and chemically compatible container for collecting the
waste.[5]

o The container must have a secure screw-top cap to prevent spills and evaporation.[5]
o Labeling:
o Clearly label the waste container with the words "HAZARDOUS WASTE".[5]
o Include the full chemical name: "2-Nitrobenzene-1,3,5-triol". Do not use abbreviations.[3]

o If the waste is a solution, indicate the chemical composition and approximate
concentrations of all components.

» Waste Accumulation and Storage:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.[5]

o Store the container in a designated satellite accumulation area that is cool, dry, and well-
ventilated.[4]
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o Ensure the storage area is away from sources of ignition and incompatible materials.[2]

o Disposal of Empty Containers:

[e]

To be considered non-hazardous, empty containers must be triple-rinsed.[3]
o The first rinseate must be collected and disposed of as hazardous waste.[3]

o For subsequent rinses, consult your institution's EHS office for proper disposal guidance.

[3]

o After triple-rinsing and air drying in a fume hood, deface the original label and dispose of
the container as non-hazardous laboratory glassware or plasticware, in accordance with
institutional policy.[3]

» Final Disposal:

o All waste containing 2-Nitrobenzene-1,3,5-triol must be disposed of through a licensed
hazardous waste disposal company.[4]

o The recommended method of disposal for nitroaromatic compounds is high-temperature
incineration in a specialized chemical incinerator.[6]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

IV. Spill Management
In the event of a spill:
o Evacuate all non-essential personnel from the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite or sand.[7]

o Carefully collect the absorbent material and place it in the designated hazardous waste
container.
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e Clean the spill area thoroughly.

o Ensure that spilled material does not enter drains or waterways.[7]

Data Presentation: Properties of a Related
Compound (Nitrobenzene)

As a direct Safety Data Sheet for 2-Nitrobenzene-1,3,5-triol is not readily available, the
following table summarizes key safety and physical data for the closely related compound,
nitrobenzene, to provide an understanding of the potential hazards.

Property Value

Molecular Formula CeHsNO:2

Molecular Weight 123.11 g/mol

Appearance Colorless to yellow, oily liquid

Odor Like bitter almonds[8]

Boiling Point 210.8 °C (411.4 °F)

Melting Point 5.7°C (42.3 °F)

Flash Point 88 °C (190 °F) - Combustible Liquid[9]

Toxic if swallowed, in contact with skin, or if

inhaled.[2] Suspected of causing cancer and
Toxicity may damage fertility or the unborn child.[9]

Causes damage to organs (blood) through

prolonged or repeated exposure.

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific
experimental protocols. For handling and use of 2-Nitrobenzene-1,3,5-triol in experiments,
researchers should develop a detailed protocol that includes risk assessment and safety
measures in consultation with their institution's EHS department.
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Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-
Nitrobenzene-1,3,5-triol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b031105?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Ethylnitrobenzene_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_1_Chloro_3_2_nitrovinyl_benzene.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://www.ncbi.nlm.nih.gov/books/NBK593807/
https://echa.europa.eu/registration-dossier/-/registered-dossier/14701/9
https://www.fishersci.fr/store/msds?partNumber=10144180&countryCode=FR&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0027_3.pdf
https://www.benchchem.com/product/b031105#2-nitrobenzene-1-3-5-triol-proper-disposal-procedures
https://www.benchchem.com/product/b031105#2-nitrobenzene-1-3-5-triol-proper-disposal-procedures
https://www.benchchem.com/product/b031105#2-nitrobenzene-1-3-5-triol-proper-disposal-procedures
https://www.benchchem.com/product/b031105#2-nitrobenzene-1-3-5-triol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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